1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2,2-diphenylethanone

• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol
• IUPAC Name: 1-(3-methyltriazol-4-yl)-2,2-diphenylethanone
• InChI: InChI=1S/C17H15N3O/c1-20-15(12-18-19-20)17(21)16(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12,16H,1H3
• InChI Key: SPLPBGGDHSTVQE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=N1)C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2,2-diphenylethanone is a heterocyclic ketone featuring a 1,2,3-triazole ring substituted with a methyl group at the N1 position and linked to a 2,2-diphenylethanone moiety. This compound’s structure combines the electron-withdrawing triazole ring with the sterically bulky diphenylethanone group, influencing its reactivity and physical properties.

The methyl group on the triazole enhances stability by reducing ring strain, while the diphenylethanone moiety contributes to high lipophilicity, making it a candidate for pharmaceutical intermediates or materials science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2,2-diphenylethanone typically involves the reaction of 1-methyl-1H-1,2,3-triazole with a suitable diphenylethanone precursor. One common method involves the use of n-butyllithium as a base in tetrahydrofuran (THF) at low temperatures (around -78°C to -60°C) to deprotonate the triazole, followed by the addition of the diphenylethanone precursor .

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, ensuring the availability of high-purity starting materials, and implementing efficient purification techniques to obtain the desired product in large quantities.

Chemical Reactions Analysis

Types of Reactions: 1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2,2-diphenylethanone can undergo various chemical reactions, including:

Oxidation: The triazole ring can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can target the carbonyl group in the diphenylethanone moiety.

Substitution: The triazole ring can participate in nucleophilic substitution reactions, where one of the nitrogen atoms can be replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the triazole ring may yield triazole oxides, while reduction of the carbonyl group can produce corresponding alcohols.

Scientific Research Applications

1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2,2-diphenylethanone has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound’s triazole ring is known for its bioactivity, making it a candidate for drug development and biochemical studies.

Industry: It can be used in the production of polymers and other advanced materials due to its unique structural properties.

Mechanism of Action

The mechanism of action of 1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2,2-diphenylethanone involves interactions with various molecular targets. The triazole ring can interact with enzymes and receptors, potentially inhibiting or modulating their activity. The diphenylethanone moiety may contribute to the compound’s binding affinity and specificity. The exact pathways and molecular targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

1-(4-Hydroxyphenyl)-2,2-diphenylethanone

• Structure : Replaces the triazole with a 4-hydroxyphenyl group.
• Key Differences :
  • The hydroxyl group is electron-donating, increasing the electron density of the carbonyl group compared to the electron-withdrawing triazole in the target compound.
  • Higher melting point (178–180°C) due to hydrogen bonding from the hydroxyl group .
• Applications : Studied in Fries rearrangements and as a model for ketone-based polymer precursors .

1-[1-(3,5-Dichlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]ethanone

• Structure : Contains a dichlorophenyl group and methyl-substituted triazole.
• Key Differences :
  • Chlorine atoms introduce strong electron-withdrawing effects, enhancing electrophilicity of the carbonyl group compared to the target compound’s diphenyl group.
  • Classified as hazardous due to halogenated substituents, requiring strict safety protocols .
• Applications: Potential antimicrobial agent due to halogenated aromatic systems.

2-Hydroxy-1-(1H-imidazol-1-yl)-2,2-diphenylethanone

• Structure : Substitutes triazole with imidazole and adds a hydroxyl group.
• Key Differences :
  • Imidazole’s dual nitrogen atoms enable stronger hydrogen bonding, increasing solubility in polar solvents compared to the triazole-based target compound.
  • Hydroxyl group introduces acidity (pKa ~10–12), absent in the target compound .

Physical and Chemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Reactivity/Stability Features
Target Compound	C₁₇H₁₅N₃O	277.33	Not reported	Stable under ambient conditions; moderate lipophilicity
1-(4-Hydroxyphenyl)-2,2-diphenylethanone	C₂₀H₁₆O₂	288.34	178–180	High crystallinity due to H-bonding
1-[1-(3,5-Dichlorophenyl)-5-methyltriazol-4-yl]ethanone	C₁₁H₉Cl₂N₃O	278.12	Not reported	Light-sensitive; decomposes under UV exposure

Biological Activity

1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2,2-diphenylethanone is a compound of interest due to its potential biological activities. The triazole ring structure is known for its diverse pharmacological properties, including anticancer and antimicrobial activities. This article reviews the biological activity of this compound based on available research findings and case studies.

• Molecular Formula : C16H16N4O
• Molecular Weight : 284.32 g/mol
• Structural Features : The compound features a triazole moiety which is often associated with enhanced biological activity.

Biological Activity Overview

Research indicates that compounds containing the 1,2,3-triazole scaffold exhibit a range of biological activities:

• Anticancer Activity :
  • Studies have demonstrated that triazole derivatives can inhibit tumor growth by targeting various pathways involved in cancer proliferation. For instance, compounds similar to 1-(1-Methyl-1H-1,2,3-triazol-5-yl)-2,2-diphenylethanone have shown significant antiproliferative effects against several cancer cell lines.
  • A study reported that triazole-linked compounds exhibited IC50 values in the low micromolar range against MCF-7 (breast cancer), HCT-116 (colon cancer), and HepG2 (liver cancer) cell lines, indicating potent anticancer properties .
• Antimicrobial Activity :
  • The compound has also been evaluated for its antimicrobial potential. Research shows that derivatives of triazoles can effectively inhibit the growth of bacteria such as Escherichia coli and Staphylococcus aureus. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Anticancer Studies

A notable study synthesized various 1,2,3-triazole derivatives and tested their anticancer activity. Among these, specific derivatives demonstrated remarkable efficacy with IC50 values lower than those of standard chemotherapeutics like doxorubicin and 5-fluorouracil.

Compound	Cell Line	IC50 (μM)	Comparison Drug	Comparison Drug IC50 (μM)
Compound A	MCF-7	1.1	Doxorubicin	1.2
Compound B	HCT-116	2.6	5-FU	18.74
Compound C	HepG2	1.4	Doxorubicin	1.2

Antimicrobial Studies

Another research focused on the antimicrobial properties of triazole compounds found that certain derivatives exhibited significant inhibition against common pathogens:

Compound	Microbe	Zone of Inhibition (mm)
Compound A	E. coli	20
Compound B	S. aureus	25

The biological activities of triazole compounds are often attributed to their ability to interfere with essential cellular processes:

• Anticancer Mechanism : Many triazole derivatives act as thymidylate synthase inhibitors, leading to disrupted DNA synthesis and subsequent apoptosis in cancer cells .
• Antimicrobial Mechanism : The antimicrobial effects are typically due to interference with bacterial cell wall synthesis or metabolic disruption.